![molecular formula C20H15N3 B1348233 3,4,5-Triphenyl-1,2,4-triazole CAS No. 4073-72-7](/img/structure/B1348233.png)
3,4,5-Triphenyl-1,2,4-triazole
Overview
Description
3,4,5-Triphenyl-1,2,4-triazole is a multifunctional n-type aggregation-induced emission (AIEgen) compound . It has been designed and synthesized as an n-type multifunctional AIEgen of tetraphenylethene-substituted 3,4,5-triphenyl-4H-1,2,4-triazole (BTPE-TAZ) . This compound can serve as both light-emitting and electron-transporting layers in organic light-emitting devices .
Synthesis Analysis
The synthesis of 3,4,5-Trisubstituted-1,2,4-triazoles has been extensively studied . Various methods have been developed to synthesize triazole derivatives, including chemical and enzymatic methods .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered ring containing three nitrogen atoms . The compound has a molecular weight of 297.363 .Scientific Research Applications
Corrosion Inhibition
- Triazole derivatives, including those related to 3,4,5-Triphenyl-1,2,4-triazole, have been studied for their efficacy in preventing corrosion and dissolution of metals like mild steel in acidic environments. The effectiveness of these compounds as corrosion inhibitors varies based on their structure and the nature of substituents present in the molecule. These inhibitors are particularly effective in hydrochloric acid solutions, showing inhibition efficiencies up to 99.6% (Bentiss et al., 2007).
Organic Light-Emitting Devices (OLEDs)
- Certain derivatives of this compound have been synthesized for use in phosphorescent OLEDs. These compounds, when used as electron-transporting materials, have contributed to devices with high external quantum efficiency and deep blue color emission. The incorporation of a silicon atom between two triazole molecules has been a key innovation in this field (Kwon et al., 2010).
Pharmaceutical Applications
- Research has been conducted to develop low-toxic and high-efficiency medicines based on derivatives of this compound. These derivatives have shown potential in various pharmacological activities. The work involves synthesizing new compounds and examining their antimicrobial activity (Samelyuk & Kaplaushenko, 2013).
Supramolecular Chemistry
- Triazole derivatives are also significant in supramolecular chemistry due to their versatile binding capabilities. They can interact with various biological targets through hydrogen bonding and dipole interactions. This makes them useful in a range of applications, including drug design, catalysis, and material science (Schulze & Schubert, 2014).
Antimycobacterial Agents
- Some triazole derivatives have been identified as potent antimycobacterial agents, effective against strains of Mycobacterium tuberculosis, including multidrug-resistant strains. These compounds have shown potential in the treatment of tuberculosis, with minimal cytotoxicity against mammalian cell lines (Karabanovich et al., 2019).
Copper(I) Complexes
- Copper(I) complexes with triazole ligands have been synthesized and exhibit interesting photophysical properties. These complexes show potential applications in areas such as luminescent materials and as part of catalytic systems (Chen et al., 2017).
Mechanism of Action
Target of Action
It’s known that this compound is a type of aggregation-induced emission luminogen (aiegen) . AIEgens are a class of compounds that exhibit light-emitting properties when they aggregate, and they have been widely applied in diverse areas .
Mode of Action
The compound 3,4,5-Triphenyl-4H-1,2,4-triazole, when substituted with tetraphenylethene (forming BTPE-TAZ), can serve as both light-emitting and electron-transporting layers in organic light-emitting devices . This suggests that the compound interacts with its targets by participating in electron transport and light emission processes .
Result of Action
As an AIEgen, 3,4,5-Triphenyl-4H-1,2,4-triazole exhibits interesting optical waveguide and reversible mechanochromic luminescence properties . These properties suggest that the compound can change its light emission characteristics in response to mechanical stimuli, which could have potential applications in various fields .
Biochemical Analysis
Biochemical Properties
3,4,5-Triphenyl-1,2,4-triazole plays a crucial role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound has been shown to interact with various biomolecules, including enzymes such as Taq polymerase and telomerase. These interactions often involve the inhibition of enzyme activity, which can lead to significant biochemical effects. For instance, this compound has been reported to inhibit the phosphorylation of ERKs (Extracellular Signal Regulated Kinases), thereby affecting cell signaling pathways .
Cellular Effects
The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to trigger caspase activation, which is a critical process in apoptosis or programmed cell death. Additionally, this compound can down-regulate the expression of ERK2 protein, further impacting cellular signaling and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound can form strong intramolecular hydrogen bonds, which stabilize its structure and enhance its binding affinity to target enzymes and proteins. This binding can result in the inhibition or activation of enzyme activity, leading to changes in gene expression and cellular function. For instance, the interaction of this compound with Taq polymerase and telomerase involves the inhibition of these enzymes, thereby affecting DNA replication and telomere maintenance .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound exhibits good stability under various conditions, which allows for sustained biochemical activity. Prolonged exposure to this compound can lead to gradual degradation, which may alter its effectiveness and impact on cellular processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as anti-inflammatory and neuroprotective properties. At higher doses, this compound can induce toxic or adverse effects, including cellular damage and disruption of normal metabolic processes. These dosage-dependent effects highlight the importance of careful dosage regulation in experimental and therapeutic applications .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can influence the activity of key metabolic enzymes, thereby altering the balance of metabolic processes within cells. For example, its interaction with enzymes involved in oxidative stress responses can modulate the levels of reactive oxygen species and other metabolites, impacting cellular health and function .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions facilitate the localization and accumulation of the compound in target areas, where it can exert its biochemical effects. The distribution pattern of this compound is influenced by its chemical properties, such as solubility and affinity for cellular components .
Subcellular Localization
The subcellular localization of this compound is a key factor in its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications. For instance, the presence of specific functional groups on this compound can facilitate its localization to the nucleus or mitochondria, where it can interact with target biomolecules and influence cellular processes .
Properties
IUPAC Name |
3,4,5-triphenyl-1,2,4-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3/c1-4-10-16(11-5-1)19-21-22-20(17-12-6-2-7-13-17)23(19)18-14-8-3-9-15-18/h1-15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLTSIOOHJBUDCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90347855 | |
Record name | 3,4,5-Triphenyl-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90347855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4073-72-7 | |
Record name | 3,4,5-Triphenyl-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90347855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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